Cas no 89220-57-5 (1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-)

• Product Name: 1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-
• CAS No: 89220-57-5
• MF: C₁₁H₁₂FN₃O₂
• MW: 237.230285644531
• CID: 608258
• PubChem ID: 22464443
• Update Time: 2025-04-19

1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)-
• 2-(4-fluorophenyl)-3-(1,2,4-triazol-1-yl)propane-1,2-diol
• DTXSID00625813
• 89220-57-5
• 2-(4-Fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propane-1,2-diol
• SCHEMBL6151656

• Inchi： 1S/C11H12FN3O2/c12-10-3-1-9(2-4-10)11(17,6-16)5-15-8-13-7-14-15/h1-4,7-8,16-17H,5-6H2
• InChI Key： LSZDIPJBMBMHSU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CO)(CN1C=NC=N1)O

Computed Properties

• Exact Mass: 237.09135480g/mol
• Monoisotopic Mass: 237.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.2Ų